![molecular formula C22H29N3O4S B2616328 N1-(4-methoxyphenethyl)-N2-(1-morpholino-1-(thiophen-2-yl)propan-2-yl)oxalamide CAS No. 847192-51-2](/img/structure/B2616328.png)
N1-(4-methoxyphenethyl)-N2-(1-morpholino-1-(thiophen-2-yl)propan-2-yl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N1-(4-methoxyphenethyl)-N2-(1-morpholino-1-(thiophen-2-yl)propan-2-yl)oxalamide, commonly known as MOR-14, is a synthetic compound that has gained significant attention in the field of neuroscience and pharmacology. It is a selective agonist for the μ-opioid receptor, which is responsible for mediating the analgesic effects of opioid drugs. MOR-14 has been synthesized using a variety of methods and has shown promising results in scientific research applications.
Mechanism of Action
MOR-14 binds selectively to the μ-opioid receptor and activates it, leading to the inhibition of adenylate cyclase and the subsequent decrease in intracellular cAMP levels. This results in the inhibition of neurotransmitter release and the modulation of pain perception.
Biochemical and Physiological Effects:
MOR-14 has been shown to have potent analgesic effects in animal models of pain. It has also been shown to have other physiological effects, including the modulation of gastrointestinal motility and the regulation of mood and behavior.
Advantages and Limitations for Lab Experiments
MOR-14 has several advantages for use in lab experiments. It is a potent and selective agonist for the μ-opioid receptor, which makes it a valuable tool for studying the receptor and its downstream signaling pathways. However, like all opioid drugs, MOR-14 has limitations and potential risks associated with its use. It can lead to the development of tolerance and dependence, and its use must be carefully monitored.
Future Directions
There are several future directions for research involving MOR-14. One area of interest is the development of new and more selective agonists for the μ-opioid receptor. Another area of interest is the study of the downstream signaling pathways activated by the receptor, which could lead to the development of new drugs for pain management. Additionally, the use of MOR-14 in combination with other drugs or therapies could lead to new treatment options for pain and other conditions.
Synthesis Methods
MOR-14 can be synthesized using a variety of methods, including solid-phase synthesis and solution-phase synthesis. The most common method involves coupling the appropriate amine and acid chloride in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). The resulting oxalamide is then deprotected to yield MOR-14.
Scientific Research Applications
MOR-14 has been used extensively in scientific research to study the μ-opioid receptor and its role in pain management. It has been shown to be a potent and selective agonist for the μ-opioid receptor, with high affinity and efficacy. MOR-14 has been used to study the mechanism of action of the μ-opioid receptor and its downstream signaling pathways.
properties
IUPAC Name |
N-[2-(4-methoxyphenyl)ethyl]-N'-(1-morpholin-4-yl-1-thiophen-2-ylpropan-2-yl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H29N3O4S/c1-16(20(19-4-3-15-30-19)25-11-13-29-14-12-25)24-22(27)21(26)23-10-9-17-5-7-18(28-2)8-6-17/h3-8,15-16,20H,9-14H2,1-2H3,(H,23,26)(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LAQQNVQJWOGESB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(C1=CC=CS1)N2CCOCC2)NC(=O)C(=O)NCCC3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H29N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
431.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.